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Compound of Interest

Compound Name: Biotin-PEG4-Picolyl azide

Cat. No.: B1192317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Biotin-
PEG4-Picolyl azide in Dimethyl Sulfoxide (DMSO), a crucial parameter for its application in

bioconjugation, click chemistry, and the development of PROTACs (Proteolysis Targeting

Chimeras).

Core Concepts
Biotin-PEG4-Picolyl azide is a specialized chemical reagent that integrates several key

functionalities. The biotin moiety allows for strong and specific binding to streptavidin, making it

an excellent tool for detection, purification, and immobilization. The polyethylene glycol (PEG)

linker, in this case, a PEG4 spacer, enhances the molecule's solubility in aqueous media and

reduces steric hindrance.[1][2][3] The picolyl azide group is a highly reactive component for

"click chemistry" reactions, specifically copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC).[4] The picolyl group acts as a chelating agent for the copper catalyst, significantly

accelerating the reaction rate.[1][2][3]

Quantitative Solubility Data
The solubility of Biotin-PEG4-Picolyl azide in DMSO is a critical factor for preparing stock

solutions and ensuring the success of subsequent experiments. The following table

summarizes the available quantitative data from various suppliers.
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Supplier
Solubility in DMSO
(mg/mL)

Molar
Concentration
(mM)

Notes

MedchemExpress 125 200.73

Recommends using

ultrasonic methods to

aid dissolution and

newly opened,

hygroscopic DMSO.[4]

TargetMol 120 192.7

Recommends

sonication to aid

dissolution.[5]

Jena Bioscience Soluble Not specified
Also soluble in DMF

and MeOH.[6]

Vector Laboratories Soluble Not specified
Also soluble in DMF.

[7][8][9]

It is important to note that the hygroscopic nature of DMSO can significantly impact the

solubility of the product; therefore, using a fresh, anhydrous grade of DMSO is highly

recommended.[4]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the recommended procedure for dissolving Biotin-PEG4-Picolyl azide in

DMSO to create a stock solution for use in downstream applications such as click chemistry-

mediated bioconjugation.

Materials:

Biotin-PEG4-Picolyl azide

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer
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Water bath sonicator

Appropriate personal protective equipment (PPE)

Procedure:

Equilibration: Allow the vial of Biotin-PEG4-Picolyl azide to equilibrate to room temperature

before opening to prevent moisture condensation.

Solvent Addition: Add the desired volume of anhydrous DMSO to the vial containing the

Biotin-PEG4-Picolyl azide to achieve the target concentration (e.g., 100 mg/mL).

Initial Mixing: Gently vortex the solution for 1-2 minutes to facilitate initial dissolution.

Sonication: Place the vial in a water bath sonicator and sonicate for 10-15 minutes. This is a

critical step to ensure complete dissolution, as recommended by multiple suppliers.[4][5]

Visual Inspection: Visually inspect the solution to ensure that all solid material has dissolved

and the solution is clear.

Storage: Store the stock solution at -20°C or -80°C for long-term stability. Refer to the

manufacturer's data sheet for specific storage recommendations.[4]

Logical Workflow for Stock Solution Preparation
The following diagram illustrates the logical workflow for the preparation of a Biotin-PEG4-
Picolyl azide stock solution in DMSO.
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Start: Obtain Biotin-PEG4-Picolyl Azide

Equilibrate Reagent to Room Temperature

Add Anhydrous DMSO

Vortex to Mix

Sonicate for Complete Dissolution

Visually Inspect for Clarity

Store at -20°C or -80°C

End: Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a Biotin-PEG4-Picolyl azide stock solution.

This guide provides essential technical information regarding the solubility of Biotin-PEG4-
Picolyl azide in DMSO. Adherence to the recommended protocols will help ensure the
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successful preparation of stock solutions for a variety of research and development

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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